2-methyl-5-oxo-N-(o-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-methyl-N-(2-methylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H13N3O2S/c1-9-5-3-4-6-12(9)17-13(19)11-7-16-15-18(14(11)20)8-10(2)21-15/h3-8H,1-2H3,(H,17,19)
• InChI Key: ZCSUPRMLYBIBNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CN=C3N(C2=O)C=C(S3)C
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• CAS No.: 896337-88-5

Description

2-methyl-5-oxo-N-(o-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C15H13N3O2S and its molecular weight is 299.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• The synthesis and reactions of Biginelli-compounds, including thiazolo[3,2-a]pyrimidines, have been studied, demonstrating the ability to create pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines through condensation with dielectrophiles. This research also explored a Dimroth-like rearrangement and the formation of indeno[1,2-d]pyrimidines through intramolecular Friedl-Crafts acylation, indicating a rich chemistry for structural manipulation and potential application in drug development (Kappe & Roschger, 1989).
• New functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines were synthesized, expanding the scope of potential biological activities and applications in medicinal chemistry. This synthesis involves reactions with amines and demonstrates the versatility of thiazolo[3,2-a]pyrimidines as scaffolds for further chemical modifications (Peterlin-Mašič et al., 2000).

Biological Activities

• Thiazolo[3,2-a]pyrimidine derivatives have been synthesized and tested for their anti-inflammatory activities. This research shows the potential therapeutic value of these compounds, with some derivatives demonstrating moderate anti-inflammatory activity at specific doses compared to standard drugs (Tozkoparan et al., 1999).
• The antimicrobial activity of thiazolo[3,2-a]pyrimidine derivatives has also been explored, with some compounds showing promising activity against various bacterial strains. This suggests the potential use of these compounds in developing new antimicrobial agents (Kolisnyk et al., 2015).